Cas no 60498-39-7 (2-{(4-Aminophenyl)carbonylamino}benzoic Acid)

• Product Name: 2-{(4-Aminophenyl)carbonylamino}benzoic Acid
• CAS No: 60498-39-7
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 497413
• Update Time: 2026-04-29

2-{(4-Aminophenyl)carbonylamino}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-aminobenzoyl)amino]-
• 2-(4-amino-benzoylamino)-benzoic acid
• 2-[(4-aminobenzoyl)amino]benzoic acid
• 2-{(4-Aminophenyl)carbonylamino}benzoic Acid

Computed Properties

• Exact Mass: 256.08486

Experimental Properties

• PSA: 92.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-{(4-Aminophenyl)carbonylamino}benzoic Acid

2-{(4-Aminophenyl)carbonylamino}benzoic Acid (CAS No. 60498-39-7): A Comprehensive Overview

2-{(4-Aminophenyl)carbonylamino}benzoic Acid (CAS No. 60498-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 2-[(4-aminobenzoyl)amino]benzoic acid, belongs to the class of benzoic acid derivatives and exhibits unique chemical properties that make it valuable in various applications. Its molecular formula is C₁₄H₁₂N₂O₃, and it features both an amino group and a carboxylic acid functional group, which contribute to its reactivity and versatility.

The 2-{(4-Aminophenyl)carbonylamino}benzoic Acid structure consists of a benzoic acid moiety linked to a 4-aminophenyl group via a carbonylamino bridge. This arrangement allows the compound to participate in hydrogen bonding and other intermolecular interactions, making it useful in drug design and material science. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and bioactive compounds.

One of the most frequently asked questions about 2-{(4-Aminophenyl)carbonylamino}benzoic Acid is its role in medicinal chemistry. Recent studies have highlighted its potential as a precursor for anti-inflammatory and antimicrobial agents. The presence of both amino and carboxylic acid groups enables it to interact with biological targets, such as enzymes and receptors, which is why it is often investigated for drug discovery applications. Additionally, its solubility profile—moderately soluble in polar solvents like ethanol and dimethyl sulfoxide (DMSO)—makes it suitable for laboratory use.

Another area of interest is the synthesis of 2-{(4-Aminophenyl)carbonylamino}benzoic Acid. The compound can be prepared through the reaction of 4-aminobenzoic acid with anthranilic acid derivatives, followed by purification steps to achieve high purity. Researchers emphasize the importance of optimizing reaction conditions to improve yield and minimize by-products. This synthesis pathway is often discussed in academic journals and patent literature, reflecting its relevance in organic synthesis.

In the context of market trends, the demand for 2-{(4-Aminophenyl)carbonylamino}benzoic Acid has been steadily increasing, particularly in the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to research institutions and industrial clients. The global market for such intermediates is driven by the growing need for innovative drug candidates and specialty chemicals.

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Environmental and regulatory considerations also play a role in the discussion of 2-{(4-Aminophenyl)carbonylamino}benzoic Acid. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices are recommended to ensure safety in laboratory settings. Its biodegradability and ecotoxicity profile are subjects of ongoing research, aligning with the broader industry focus on green chemistry and sustainable practices.

In summary, 2-{(4-Aminophenyl)carbonylamino}benzoic Acid (CAS No. 60498-39-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure, synthetic accessibility, and applicability in drug development make it a subject of continuous exploration. For researchers and industry professionals, understanding its properties, applications, and market dynamics is essential for leveraging its full potential.